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GEM-5 Build and Compilation Troubleshooting
Center
Welcome to the GEM-5 Technical Support Center. This guide provides troubleshooting steps

and answers to frequently asked questions (FAQs) to assist researchers, scientists, and drug

development professionals in resolving common build and compilation issues with the GEM-5
simulator.

Frequently Asked Questions (FAQs)
Q1: What are the basic prerequisites for building GEM-5?

A1: To build GEM-5, you need to have several key dependencies installed. The primary

requirements include:

Git: For version control.

g++ or clang: A C++ compiler (gcc version 10 or newer is recommended).[1][2]

SCons: The build system used by GEM-5 (version 3.0 or greater is required).[1][2]

Python: Version 3.6 or newer, including the development libraries.[1][2]

zlib: A data compression library.[3]
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m4: The M4 macro processor.[1][4]

Optional dependencies for extended functionality include:

protobuf: For trace generation and playback (version 2.1 or newer).[1][4]

HDF5: For storing statistical data.

On an Ubuntu system, you can install the essential dependencies with the following command:

sudo apt install build-essential git m4 scons zlib1g-dev libprotobuf-dev protobuf-compiler

libprotoc-dev libgoogle-perftools-dev python3-dev[1]

Q2: My build fails with an error about the gcc version. How can I fix this?

A2: GEM-5 requires a modern C++ compiler. If you see an error like "Error: gcc version 10 or

newer required," it means your default gcc version is too old.[1][5][6] You can resolve this by:

Installing a newer gcc version: On Ubuntu, you can use the build-essential package or install

a specific version (e.g., sudo apt install gcc-10 g++-10).

Updating your environment variables: If you have a newer version installed in a non-default

location, you can either update your PATH environment variable to point to the correct

compiler or explicitly tell SCons which compiler to use with the CC and CXX variables:[6]

scons CC=/path/to/your/gcc CXX=/path/to/your/g++ build/ALL/gem5.opt

Q3: I'm encountering Python-related errors during the build or when running GEM-5. What's the

cause?

A3: Python-related issues often stem from using a non-default Python installation or incorrect

versions.[1][4][5] An error message like TypeError: 'dict' object is not callable when running

GEM-5 can indicate that SCons used a different Python version during the build than the one

you are using to run the simulator.[1]

To fix this, you can force SCons to use your desired Python 3 executable:[1][7] python3 which

scons build/ALL/gem5.opt
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If your Python 3 installation is in a non-standard path, you might also need to specify the

PYTHON_CONFIG variable:[7] python3 which scons

PYTHON_CONFIG=/path/to/your/python3-config build/ALL/gem5.opt

Q4: The build process is terminated with ld terminated with signal 9 [Killed]. What does this

mean?

A4: This error indicates that your system ran out of memory during the linking phase of the

compilation.[8][9] Building GEM-5, especially with parallel jobs (using the -j flag), can be

memory-intensive.[2][8][10] To resolve this, try reducing the number of parallel jobs. For

example, if you were using -j9, try a lower number like -j2 or even -j1:[8][9] scons

build/ALL/gem5.opt -j2

Q5: I see warnings about missing HDF5 or PNG libraries. Are these critical?

A5: These warnings, such as "Couldn't find any HDF5 C++ libraries" or "Header file not found,"

are generally not critical for the core functionality of GEM-5.[11][12][13] They indicate that

optional features will be disabled. HDF5 is used for efficient storage of simulation statistics, and

libpng is for creating PNG framebuffers. If you require these features, you will need to install

the respective development libraries (e.g., libhdf5-dev and libpng-dev on Ubuntu).[11]

Troubleshooting Guides
Guide 1: Resolving a "Protobuf" Related Build Failure
Issue: The build fails with errors related to google::protobuf, such as undefined reference to

google::protobuf::... or errors indicating a version mismatch.[1][14][15][16]

Protocol for Troubleshooting:

Verify Protobuf Installation: Ensure you have both the Protocol Buffers compiler (protoc) and

the development libraries installed. On Ubuntu, you can install them using: sudo apt update

&& sudo apt install libprotobuf-dev protobuf-compiler[1]

Clean the Build Directory: Stale object files can sometimes cause issues after dependency

changes. It's crucial to clean the build directory before recompiling. You can do a soft clean

or a complete removal of the build directory.
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Soft clean: python3 which scons --clean --no-cache[1]

Complete removal: rm -rf build/[1]

Recompile: After cleaning, attempt to rebuild GEM-5: python3 which scons

build/ALL/gem5.opt -j[1]

Check for Version Conflicts: If the problem persists, it might be due to a version

incompatibility between the installed Protobuf library and what GEM-5 expects. Refer to the

GEM-5 documentation for the recommended Protobuf version.

Guide 2: The Executable (gem5.opt) is Not Generated
After a Seemingly Successful Build
Issue: The scons command completes without apparent errors, but the final executable (e.g.,

gem5.opt) is missing from the build/ directory.[17][18]

Protocol for Troubleshooting:

Check for Errors in the Build Log: Rerun the build command and redirect the output to a log

file to carefully inspect for any errors or warnings you might have missed. scons

build/ALL/gem5.opt -j > build_log.txt 2>&1[17][18] Review build_log.txt for any error

messages.

Verify Target Architecture: Ensure that the architecture you are building for (e.g., ALL, X86,

RISCV) is correct and that the corresponding build_opts file exists.[17][18]

Perform a Clean Build: As with many build issues, a clean build can resolve unexpected

problems. rm -rf build/ scons build/ALL/gem5.opt -j

Check Available Memory: Even if the build process doesn't explicitly fail with a "Killed" signal,

low memory can sometimes cause silent failures during the final linking stage. Try building

with a single thread (-j1).[17][18]

Data Presentation
Table 1: Comparison of GEM-5 Build Targets
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Build Target
Optimization
Level

Debug
Symbols

Recommended
Use Case

Relative Speed

gem5.debug None Yes

Debugging with

tools like GDB

where variable

inspection is

critical.[1][4]

Slow

gem5.opt High (e.g., -O3) Yes

General use and

debugging most

problems; offers

a good balance

of performance

and

debuggability.[1]

[4]

Fast

gem5.fast

Highest

(including link-

time

optimizations)

No

Performance-

critical

simulations

where debugging

is not a priority.

[1][4]

Fastest

Mandatory Visualization
Below is a diagram illustrating the logical workflow for troubleshooting common GEM-5 build

and compilation issues.
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Build Fails

1. Verify Dependencies
(gcc, python, scons, etc.)

Dependencies Correct?

Install or Update
Missing Dependencies

No

2. Analyze Error Message

Yes

Memory Error?
(e.g., 'Killed: 9')

Reduce Parallel Jobs
(e.g., scons -j1)

Yes

Python Error?

No

3. Perform a Clean Build
(rm -rf build/)

Force Python Version
(python3 which scons ...)

Yes

Other Compilation Error

No

4. Re-run Build

Build Successful

Succeeds

5. Seek Community Help
(GitHub Issues, Mailing List)

Fails

Click to download full resolution via product page

Caption: A flowchart for diagnosing and resolving GEM-5 build failures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [troubleshooting common build and compilation issues in
GEM-5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12410503#troubleshooting-common-build-and-
compilation-issues-in-gem-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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